(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(naphthalen-1-yl)acetate
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Description
(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(naphthalen-1-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis Techniques and Chemical Properties
The synthesis of novel heterocyclic systems, including derivatives related to "(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(naphthalen-1-yl)acetate", has been explored for their potential applications in medicine, agriculture, and as materials. For instance, Osyanin et al. (2012) demonstrated the synthesis of naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic systems, emphasizing the synthetic potential of naphthalene series o-quinone methides (Osyanin, Osipov, & Klimochkin, 2012).
Computational and Experimental Analyses
Computational and experimental studies offer insights into the chemical activities and properties of naphthalene derivatives. Gültekin et al. (2020) conducted combined experimental (XRD, FT-IR, UV-VIS, and NMR) and theoretical (NBO, NLO, local & global chemical activity) studies on methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, providing valuable information about its molecular and chemical properties (Gültekin, Demircioğlu, Frey, & Büyükgüngör, 2020).
Applications in Biological Systems
The interaction of naphthalene derivatives with biological systems has been the subject of several studies. For example, Ramachandran et al. (2015) developed a method to synthesize bis[1,3]oxazines with potential anticancer activity, highlighting the applicability of ammonium acetate in controlling substitution patterns and facilitating simple and efficient synthesis approaches (Ramachandran, Sathiyanarayanan, Sathishkumar, Rathore, & Giridharan, 2015).
Molecular Docking and Antimicrobial Activities
The potential of naphthalene derivatives in drug development is underscored by their antimicrobial properties and interaction with biological targets. Rayes et al. (2019) synthesized methyl 2-(4-oxobenzotriazin-3(4H)-yl) alkanoates as intermediates for biologically interesting compounds, exploring their molecular docking as agonists for bacterial receptors and evaluating their antimicrobial activities (Rayes, Ali, Fathalla, & Mahmoud, 2019).
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-naphthalen-1-ylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O3/c24-19(12-15-8-5-7-14-6-1-2-9-16(14)15)26-13-23-20(25)17-10-3-4-11-18(17)21-22-23/h1-11H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWTLVFMNCNSSAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)OCN3C(=O)C4=CC=CC=C4N=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(naphthalen-1-yl)acetate |
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